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Compound of Interest

Compound Name: 1,3-Pentanediol

Cat. No.: B1222895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

1,3-Pentanediol, a five-carbon diol, holds potential in various applications traditionally

dominated by other glycols. This guide provides a comparative analysis of 1,3-Pentanediol
against common alternatives such as propylene glycol (1,2-propanediol), 1,3-butanediol, and

glycerin. Due to a notable lack of direct comparative experimental studies focusing on 1,3-
Pentanediol, this review synthesizes available data on its properties and performance,

supplemented with data from structurally similar diols to provide a comprehensive overview for

researchers and formulation scientists.

Physicochemical Properties: A Comparative
Overview
A fundamental understanding of the physicochemical properties of 1,3-Pentanediol and its

alternatives is crucial for formulation development. While comprehensive experimental data for

1,3-Pentanediol is not readily available in published literature, a comparison can be drawn

from available data for other short-chain diols.
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Property
1,3-
Pentanediol

Propylene
Glycol (1,2-
Propanediol)

1,3-Butanediol Glycerin

Molecular

Formula
C₅H₁₂O₂ C₃H₈O₂ C₄H₁₀O₂ C₃H₈O₃

Molecular Weight

( g/mol )
104.15 76.09 90.12 92.09

Boiling Point (°C) ~217-218[1] ~188 ~207.5[2] ~290

Flash Point (°C) ~102[1] ~99 ~116 ~160

Density (g/cm³ at

20°C)
~0.971 ~1.036 ~1.005[2] ~1.261

Water Solubility Soluble[3] Miscible Miscible[2] Miscible

logP

(octanol/water)

-0.23 (estimated)

[1]
-0.92 -0.29 -1.76

Applications and Performance Comparison
1,3-Pentanediol's potential applications span across cosmetics, pharmaceuticals, and polymer

chemistry, primarily as a humectant, solvent, and monomer.

Humectant Performance
Humectants are key ingredients in cosmetic and pharmaceutical formulations for their ability to

attract and retain moisture. While direct studies on 1,3-Pentanediol's humectant efficacy are

scarce, studies on similar diols like 1,3-propanediol and 1,3-butanediol provide valuable

insights.

A study comparing 1,3-propanediol with butylene glycol and glycerin demonstrated that all

three significantly improved skin hydration and reduced transepidermal water loss (TEWL) over

an 8-hour period.[4] Glycerin generally shows the highest humectant capacity, but can be

associated with a tacky skin feel at higher concentrations. 1,3-propanediol is often marketed as

a less sticky alternative to glycerin.[5]
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Experimental Protocol: Evaluation of Humectant Properties

A standardized method to evaluate the humectant properties of a substance on the skin

involves the following steps:

Subject Recruitment: A panel of healthy volunteers with normal to dry skin is recruited.

Test Area Demarcation: Several small areas are marked on the forearms of each subject.

Baseline Measurements: Baseline skin hydration (capacitance) and TEWL are measured

using a Corneometer® and Tewameter®, respectively.

Product Application: A standardized amount of the test formulation (e.g., a simple aqueous

solution of the humectant at a specific concentration) is applied to the designated test areas.

A control area with no application is also maintained.

Post-Application Measurements: Skin hydration and TEWL are measured at predetermined

time intervals (e.g., 30 minutes, 1, 2, 4, and 8 hours) after application.

Data Analysis: The percentage change in skin hydration and TEWL from baseline is

calculated and compared between the different humectants and the control.

Preparation Measurement Analysis

Subject Recruitment Test Area Demarcation Baseline Measurements Product Application Post-Application Measurements Data Analysis

Click to download full resolution via product page

Fig. 1: Experimental workflow for humectant efficacy testing.

Solvent Properties
Diols are versatile solvents due to their ability to dissolve a wide range of polar and non-polar

compounds.[5] The position of the hydroxyl groups and the carbon chain length influence the

solvency characteristics. While specific data for 1,3-Pentanediol is limited, it is expected to be

a good solvent for many active ingredients in cosmetic and pharmaceutical formulations.
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Experimental Protocol: Evaluation of Solvent Efficacy

The efficacy of a solvent can be determined by its ability to dissolve a specific solute. A

common method involves:

Saturated Solution Preparation: A known excess amount of the solute is added to a specific

volume of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached.

Phase Separation: The undissolved solute is separated from the saturated solution by

filtration or centrifugation.

Concentration Determination: The concentration of the solute in the saturated solution is

determined using an appropriate analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Comparison: The solubility of the solute in the test solvent is compared to its solubility in

other solvents under the same conditions.

Start Prepare Saturated Solution Equilibrate at Constant Temperature Separate Undissolved Solute Determine Solute Concentration Compare with Other Solvents End

Click to download full resolution via product page

Fig. 2: Workflow for determining solvent efficacy.

Antimicrobial Activity
Several diols exhibit antimicrobial properties and can be used as preservative boosters in

cosmetic formulations. A study on 1,5-Pentanediol demonstrated its broad-spectrum

antimicrobial activity against various bacteria, with Minimum Inhibitory Concentrations (MICs)

ranging from 2.5% to 15.0% (vol/vol).[1] Another study found that 1,2-pentanediol was more

inhibitory than 1,3-butanediol against several microbial species. This suggests that the position

of the hydroxyl groups and the carbon chain length play a crucial role in the antimicrobial

efficacy.

Comparative Antimicrobial Activity of Diols (MIC % v/v)
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Microorganism 1,5-Pentanediol[1] 1,2-Pentanediol 1,3-Butanediol

Staphylococcus

aureus
5.0 - 7.5 - >10

Escherichia coli 10.0 - 12.5 - >10

Pseudomonas

aeruginosa
12.5 - 15.0 - >10

Candida albicans 5.0 - 7.5 - >10

Note: Data for 1,2-

Pentanediol and 1,3-

Butanediol against

these specific strains

under the same

conditions is not

readily available in the

cited literature.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC of an antimicrobial agent can be determined using the broth microdilution method:

Preparation of Test Substance: A series of twofold dilutions of the diol is prepared in a

suitable liquid growth medium in a 96-well microtiter plate.

Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a

specific turbidity (e.g., 0.5 McFarland standard).

Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension. A

positive control (medium with inoculum, no diol) and a negative control (medium only) are

included.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for

bacteria).
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MIC Determination: The MIC is determined as the lowest concentration of the diol that

completely inhibits the visible growth of the microorganism.

Use in Polymer Synthesis
Diols are fundamental building blocks in the synthesis of polyesters and polyurethanes. While

there is extensive literature on the use of 1,3-propanediol and 1,5-pentanediol in polyester

synthesis,[1][6] direct comparative studies involving 1,3-Pentanediol are not widely published.

The choice of diol influences the thermal and mechanical properties of the resulting polymer.

For instance, studies on bio-based polyesters for coatings have shown that the glass transition

temperature (Tg) can be tailored by varying the diol monomer.[1]

Safety and Toxicological Profile
Based on available safety data, 1,3-Pentanediol is classified as a flammable liquid and may

cause skin and eye irritation.[7] The oral LD50 in rats is reported to be high (20,000 mg/kg),

suggesting low acute oral toxicity.[1] As with any chemical, appropriate handling and safety

precautions should be observed.

GHS Hazard Statements for 1,3-Pentanediol[7]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Conclusion
1,3-Pentanediol presents itself as a potentially versatile ingredient for the cosmetic,

pharmaceutical, and polymer industries. While direct comparative data on its performance

against established alternatives is limited, the analysis of structurally similar diols suggests it

would likely exhibit comparable functionalities as a humectant, solvent, and monomer. Its five-

carbon backbone may offer unique properties in terms of solvency and its effect on polymer

characteristics. Further experimental studies are warranted to fully elucidate its performance

profile and establish its efficacy in various applications. Researchers and formulators are
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encouraged to conduct their own comparative studies to determine the suitability of 1,3-
Pentanediol for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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